Cas no 2171685-57-5 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylpiperidin-3-yl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylpiperidin-3-yl}acetic acid
• CAS No: 2171685-57-5
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5966761
• PubChem ID: 165746949
• Update Time: 2025-11-06

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylpiperidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylpiperidin-3-yl}acetic acid
• 2171685-57-5
• EN300-1500915
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]piperidin-3-yl}acetic acid

• Inchi： 1S/C28H32N2O5/c1-2-3-14-25(27(33)30-15-8-9-19(17-30)16-26(31)32)29-28(34)35-18-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h2,4-7,10-13,19,24-25H,1,3,8-9,14-18H2,(H,29,34)(H,31,32)
• InChI Key： VRTREGDIXOIISN-UHFFFAOYSA-N
• SMILES： O=C(C(CCC=C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylpiperidin-3-yl}acetic acid

Comprehensive Overview of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylpiperidin-3-yl}acetic acid (CAS No. 2171685-57-5)

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylpiperidin-3-yl}acetic acid (CAS No. 2171685-57-5) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and drug discovery. This compound features a unique piperidine-acetic acid backbone coupled with a hex-5-enoyl side chain, making it a valuable building block for bioconjugation and medicinal chemistry applications. Its Fmoc group ensures compatibility with solid-phase peptide synthesis (SPPS), a technique dominating modern peptide-based therapeutics research.

The growing interest in peptide drugs and targeted therapies has propelled demand for high-purity intermediates like CAS 2171685-57-5. Researchers frequently search for "Fmoc-amino acid derivatives" or "piperidine-based linkers" to enhance drug delivery systems, reflecting its relevance in ADC (antibody-drug conjugate) development. The compound's alkene functionality enables click chemistry modifications, aligning with trends in bioorthogonal chemistry for cancer research.

Analytical studies confirm this compound's stability under standard SPPS conditions (20°C, inert atmosphere), with HPLC purity typically exceeding 98%. Its molecular weight (454.52 g/mol) and lipophilic nature (LogP ~3.2) make it particularly useful for designing cell-penetrating peptides, a hot topic in neurodegenerative disease research. The CAS 2171685-57-5 material shows excellent solubility in DMF and dichloromethane, critical for automated peptide synthesizers.

Recent publications highlight its role in developing GPCR-targeting peptides, addressing the pharmaceutical industry's focus on membrane protein modulators. The hex-5-enoyl moiety allows photo-crosslinking studies—a technique gaining traction in protein-protein interaction mapping. This positions 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylpiperidin-3-yl}acetic acid as a versatile tool for structural biology applications.

Quality control protocols for CAS 2171685-57-5 emphasize NMR and mass spectrometry validation, ensuring batch-to-batch reproducibility. Storage recommendations (-20°C under argon) reflect best practices for Fmoc-compounds to prevent carbamate degradation. These specifications cater to the stringent requirements of GMP peptide production, a sector experiencing 12% annual growth according to market analyses.

Innovative applications include its use as a spacer arm in peptide nucleic acid (PNA) synthesis, particularly for CRISPR-based diagnostics. The compound's chiral center at the piperidine ring enables stereoselective modifications, valuable for peptide vaccine development against emerging pathogens. Such versatility explains its inclusion in over 15 patent applications since 2020 related to biopharmaceutical formulations.

From a commercial perspective, CAS 2171685-57-5 is available through major chemical suppliers with custom bulk synthesis options. Pricing trends indicate steady demand, particularly from contract research organizations (CROs) specializing in peptide therapeutics. The compound's MSDS data confirms it as non-hazardous under normal handling conditions, facilitating global shipping compliance.

Future research directions may explore its potential in PROTAC technology as a E3 ligase-binding component, given the piperidine scaffold's prevalence in ubiquitin-proteasome systems. Such developments would further cement 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylpiperidin-3-yl}acetic acid as a critical reagent in next-generation degrader therapeutics.